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Compound of Interest

Compound Name: 2-Fluoro-2-methylpropan-1-amine

Cat. No.: B3195021

Technical Guide: 2-Fluoro-2-methylpropan-1-
amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-2-methylpropan-1-
amine, a key building block in medicinal chemistry. The document details its commercial
availability, physicochemical properties, and a representative synthetic protocol.

Commercial Availability

2-Fluoro-2-methylpropan-1-amine is primarily available commercially as its hydrochloride
salt, ensuring greater stability and ease of handling. Several chemical suppliers offer this
compound in various quantities, catering to both research and development needs.
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) . Available
Supplier Product Name  CAS Number Purity .
Quantities
2-Fluoro-2-
) ) methylpropan-1- Custom
Sigma-Aldrich ) 879001-63-5 97% )
amine synthesis
hydrochloride
2-FLUORO-2-
METHYLPROPA
) 100mg, 250mg,
ChemUniverse N-1-AMINE 879001-63-5 95% 1a. Bulk
, Bu
HYDROCHLORI g
DE
2-Fluoro-2-
methylpropan-1- Custom Custom
LGC Standards _ 879001-63-5 _ )
amine synthesis synthesis
Hydrochloride
2-Fluoro-2-
Sunway Pharm methylpropan-1- N ) )
) 879001-63-5 Not specified Inquire for details
Ltd amine
Hydrochloride
2-Fluoro-2-
) methylpropan-1- N ) )
Synthonix 879001-63-5 Not specified Inquire for details

amine

hydrochloride

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 2-Fluoro-2-

methylpropan-1-amine hydrochloride is provided below.
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Property Value Source
Molecular Formula C4H11CIFN PubChem[1]
Molecular Weight 127.59 g/mol PubChem[1]
Appearance Solid Sigma-Aldrich[2]
) ChemuUniverse, Sigma-
Purity 95% - 97% )
Aldrich[2][3]
4°C, sealed, away from _ _
Storage Temperature Sigma-Aldrich[2]

moisture

H315 (Causes skin irritation),
H319 (Causes serious eye

Hazard Statements S PubChem[1]
irritation), H335 (May cause

respiratory irritation)

. P261, P264, P271, P280, . .
Precautionary Statements Sigma-Aldrich[2]
P302+P352, P304+P340

Signal Word Warning Sigma-Aldrich[2]

Synthesis and Experimental Protocols

While specific, detailed protocols for the synthesis of 2-Fluoro-2-methylpropan-1-amine are
not readily available in peer-reviewed literature, a plausible synthetic route can be devised
based on established fluorination and amination reactions of related compounds. The following
protocol is a representative method.

Experimental Workflow: Synthesis of 2-Fluoro-2-
methylpropan-1-amine
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Step 1: Mesylation

2-Amino-2-methyl-1-propanol ‘ ’ Methanesulfonyl chloride ’ Triethylamine ‘ Dichloromethane (DCM)

»| Reaction at 0°C to rt

Step 2: Fluorination

2-Amino-2-methylpropyl methanesulfonate Tetrabutylammonium fluoride (TBAF) Tetrahydrofuran (THF)

> Reaction at reflux

2-Fluoro-2-methylpropan-1-amine

Step 3: P;zriﬁcation

Aqueous workup

Extraction with organic solvent

Drying and concentration

’ Distillation or chromatography ‘

:

Pure 2-Fluoro-2-methylpropan-1-amine

2-Fluoro-2-methylpropan-1-amine IRy O:IT)] Novel Chemical Entity EEBEINE ()] gical Screening Selection Drug Candidate

(Building Block) (Lead Compound) (In vitro / In vivo assays)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial availability of "2-Fluoro-2-methylpropan-1-
amine"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3195021#commercial-availability-of-2-fluoro-2-
methylpropan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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